4-nitrophenyl 1,3-diphenyl-1H-pyrazole-4-carboxylate

• IUPAC Name: (4-nitrophenyl) 1,3-diphenylpyrazole-4-carboxylate
• InChI: InChI=1S/C22H15N3O4/c26-22(29-19-13-11-18(12-14-19)25(27)28)20-15-24(17-9-5-2-6-10-17)23-21(20)16-7-3-1-4-8-16/h1-15H
• InChI Key: LGQXIBDZTQDVOR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN(C=C2C(=O)OC3=CC=C(C=C3)[N+](=O)[O-])C4=CC=CC=C4
• Molecular Formula: C22H15N3O4
• Molecular Weight: 385.4 g/mol

Description

This compound belongs to the class of organic compounds known as phenylpyrazoles. These are compounds containing a phenylpyrazole skeleton, which consists of a pyrazole bound to a phenyl group.

Synthesis Analysis

Pyrazole nucleus is synthesized with various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach. One-pot condensation of pyrazole-4-aldehydes and hydroxylamine hydrochloride to form the corresponding oxime using formic acid as a medium and further dehydration of oxime using a catalytic amount of orthophosphoric acid to afford novel pyrazole-4-carbonitrile.

Molecular Structure Analysis

Pyrazole (C3H3N2H) is a simple doubly unsaturated five-membered heterocyclic aromatic ring molecule comprising two nitrogen (N) atoms at positions 1- and 2- and three carbon © atoms.

Chemical Reactions Analysis

The compounds bearing nitrile functional found to be active pharmacophores. Nitrile group serve as a versatile precursor for the synthesis of various functional groups such as carbonyl compounds (carboxylic acids, aldehydes, ketones, amides, etc.), alcohols, amines and important heterocycles (purines, pyrimidines, pyrazines imidazoles, thiazoles, biphenylene, etc.

Mechanism of Action

While specific information on the mechanism of action for “4-nitrophenyl 1,3-diphenyl-1H-pyrazole-4-carboxylate” is not available, it’s worth noting that pyrazole-bearing compounds are known for their diverse pharmacological effects.

Future Directions

Pyrazoles have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry. Their popularity has skyrocketed since the early 1990s. Pyrazoles have recently been the focus of many techniques, mostly because of how frequently they are used as scaffolds in the synthesis of bioactive chemicals and reactions in various media. The goal of future research could be to discuss the current developments in synthetic techniques and biological activity related to pyrazole derivatives.